Cas no 743375-99-7 (2-(chloromethyl)pyridin-3-ol)

2-(Chloromethyl)pyridin-3-ol is a versatile heterocyclic compound featuring both a chloromethyl group and a hydroxyl group on a pyridine ring. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The chloromethyl group enables nucleophilic substitution reactions, while the hydroxyl group offers opportunities for derivatization or hydrogen bonding interactions. Its pyridine core contributes to stability and potential coordination properties. The compound is particularly useful as an intermediate in the preparation of biologically active molecules, including ligands and small-molecule inhibitors. Careful handling is advised due to the reactivity of the chloromethyl moiety. Storage under inert conditions is recommended to maintain purity.

2-(chloromethyl)pyridin-3-ol structure

Product Name:2-(chloromethyl)pyridin-3-ol

CAS No:743375-99-7

MF:C₆H₆ClNO

MW:143.570940494537

MDL:MFCD16249560

CID:560471

PubChem ID:12721439

Update Time:2025-06-09

2-(chloromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

- 2-(chloromethyl)-3-Pyridinol
- 3-Pyridinol,2-(chloromethyl)-(9CI)
- 2-(chloromethyl)pyridin-3-ol
- 3-Pyridinol,2-(chloromethyl)-
- EN300-217156
- 743375-99-7
- SCHEMBL6368763
- MDL： MFCD16249560
- Inchi： 1S/C6H6ClNO/c7-4-5-6(9)2-1-3-8-5/h1-3,9H,4H2
- InChI Key： UMQUDSSPLPWFMX-UHFFFAOYSA-N
- SMILES： ClCC1C(=CC=CN=1)O

Computed Properties

Exact Mass: 143.0137915g/mol
Monoisotopic Mass: 143.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 33.1Å²

2-(chloromethyl)pyridin-3-ol Pricemore >>

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Enamine	EN300-217156-0.05g	2-(chloromethyl)pyridin-3-ol	743375-99-7	0.05g	$816.0	2023-09-16
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Enamine	EN300-217156-0.5g	2-(chloromethyl)pyridin-3-ol	743375-99-7	0.5g	$933.0	2023-09-16
Enamine	EN300-217156-1.0g	2-(chloromethyl)pyridin-3-ol	743375-99-7	1g	$971.0	2023-06-08
Enamine	EN300-217156-2.5g	2-(chloromethyl)pyridin-3-ol	743375-99-7	2.5g	$1903.0	2023-09-16
Enamine	EN300-217156-5.0g	2-(chloromethyl)pyridin-3-ol	743375-99-7	5g	$2816.0	2023-06-08
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Enamine	EN300-217156-5g	2-(chloromethyl)pyridin-3-ol	743375-99-7	5g	$2816.0	2023-09-16